3-Amino-N-(2-hydroxyethyl)-N-methylpropanamide hydrochloride
Overview
Description
3-amino-N-(2-hydroxyethyl)benzamide hydrochloride is a chemical compound with the CAS Number: 1235439-31-2 . It has a molecular weight of 216.67 . It is commonly used in various fields of research and industry.
Molecular Structure Analysis
The Inchi Code for this compound is 1S/C9H12N2O2.ClH/c10-8-3-1-2-7 (6-8)9 (13)11-4-5-12;/h1-3,6,12H,4-5,10H2, (H,11,13);1H .Scientific Research Applications
Immunomodulatory Applications
A study by Kiuchi et al. (2000) on the synthesis and evaluation of 2-substituted 2-aminopropane-1,3-diols for their immunosuppressive activity illustrates the potential of structurally similar compounds in the development of new immunosuppressive drugs. This research underscores the importance of chemical modifications in enhancing the efficacy of compounds for organ transplantation applications (Kiuchi et al., 2000).
Environmental Remediation
Mondal et al. (2019) synthesized a starch-g-tetrapolymer hydrogel for the removal of heavy metals and dyes from water. This study showcases the application of chemically modified polymers in environmental remediation, hinting at the versatility of compounds like 3-Amino-N-(2-hydroxyethyl)-N-methylpropanamide hydrochloride in forming functional materials for pollutant removal (Mondal et al., 2019).
Antifungal Peptide Design
Research by Flores-Holguín et al. (2019) on the computational analysis of antifungal tripeptides demonstrates the utility of computational methods in the design and optimization of peptides for therapeutic purposes. Such studies could be relevant for the design of peptide-based drugs incorporating 3-Amino-N-(2-hydroxyethyl)-N-methylpropanamide hydrochloride (Flores-Holguín et al., 2019).
Chemical Synthesis and Characterization
Cherbuliez et al. (1967) explored the formation and transformation of esters, demonstrating the importance of chemical synthesis techniques in the creation of novel compounds with potential applications in drug development and materials science (Cherbuliez et al., 1967).
Anticancer Compound Synthesis
Kumar et al. (2009) synthesized functionalized amino acid derivatives to evaluate their cytotoxicity against human cancer cell lines, illustrating the potential of amino acid derivatives in the development of anticancer agents. This research area may benefit from the incorporation of compounds like 3-Amino-N-(2-hydroxyethyl)-N-methylpropanamide hydrochloride to create novel anticancer drugs (Kumar et al., 2009).
Safety and Hazards
properties
IUPAC Name |
3-amino-N-(2-hydroxyethyl)-N-methylpropanamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14N2O2.ClH/c1-8(4-5-9)6(10)2-3-7;/h9H,2-5,7H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UOKHKGOOEXPWDD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCO)C(=O)CCN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1220033-46-4 |
Source
|
| Record name | Propanamide, 3-amino-N-(2-hydroxyethyl)-N-methyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1220033-46-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-Bromo-4-chloro-5H-pyrrolo[3,2-d]pyrimidin-2-amine](/img/structure/B1527097.png)
![[4-(2-Nitropropyl)phenyl]amine hydrochloride](/img/structure/B1527105.png)
![Benzyl 4-{[(3-fluorophenyl)amino]methyl}-4-hydroxypiperidine-1-carboxylate](/img/structure/B1527108.png)
![4-[(Dimethylamino)methyl]-4-azepanol](/img/structure/B1527111.png)
![Tert-butyl 1-methyl-1,4,9-triazaspiro[5.5]undecane-9-carboxylate](/img/structure/B1527112.png)
![Tert-butyl 7-methyl-3,7,11-triazaspiro[5.6]dodecane-3-carboxylate](/img/structure/B1527116.png)
